Cas no 1662-21-1 (N-(4,5-Difluoro-2-nitrophenyl)acetamide)

• Product Name: N-(4,5-Difluoro-2-nitrophenyl)acetamide
• CAS No: 1662-21-1
• MF: C₈H₆F₂N₂O₃
• MW: 216.141648769379
• MDL: MFCD00143199
• CID: 904934
• PubChem ID: 540127
• Update Time: 2025-05-25

N-(4,5-Difluoro-2-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5-Difluoro-2-nitrophenyl)acetamide
• 4',5'-difluoro-2'-nitroacetanilide
• 4,5-difluoro-2-nitroacetanilide
• BUTTPARK 1904-56
• BUTTPARK 19\04-56
• SB76785
• DTXSID70337214
• MFCD00143199
• AKOS022181165
• PS-10492
• N-[4,5-bis(fluoranyl)-2-nitro-phenyl]ethanamide
• EN300-28766
• Z235362587
• A810707
• SCHEMBL1425030
• CS-0215714
• 1662-21-1

• MDL： MFCD00143199
• Inchi： 1S/C8H6F2N2O3/c1-4(13)11-7-2-5(9)6(10)3-8(7)12(14)15/h2-3H,1H3,(H,11,13)
• InChI Key： OJFQFPPFAFOXAQ-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)NC(C)=O)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 216.03500
• Monoisotopic Mass: 216.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Color/Form: NA
• Density: 1.5±0.1 g/cm3
• Boiling Point: 375.9±42.0 °C at 760 mmHg
• Flash Point: 285.4±30.1 °C
• Refractive Index: 1.573
• PSA: 74.92000
• LogP: 2.42760

N-(4,5-Difluoro-2-nitrophenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Sealed in dry,2-8°C
• Safety Term：S26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(4,5-Difluoro-2-nitrophenyl)acetamide

Professional Introduction to N-(4,5-Difluoro-2-nitrophenyl)acetamide (CAS No. 1662-21-1)

N-(4,5-Difluoro-2-nitrophenyl)acetamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1662-21-1, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of both fluoro and nitro substituents in its molecular structure imparts distinct reactivity and biological activity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The chemical structure of N-(4,5-Difluoro-2-nitrophenyl)acetamide consists of a phenyl ring substituted with fluoro atoms at the 4th and 5th positions, further modified by a nitro group at the 2nd position. The acetamide functional group (-NHCOCH₃) attached to the phenyl ring contributes to its solubility and reactivity in various organic solvents. This combination of structural features makes it an attractive candidate for further chemical manipulation and functionalization, enabling the synthesis of more complex derivatives with tailored biological properties.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The fluorine atoms in N-(4,5-Difluoro-2-nitrophenyl)acetamide contribute to these desirable characteristics, making it a valuable building block in the design of novel therapeutic agents. For instance, fluorinated nitroaromatics have been extensively studied for their potential antimicrobial and anti-inflammatory properties. The nitro group, while reactive under certain conditions, can also be converted into other functional groups such as amides or amines, further expanding its synthetic utility.

The pharmaceutical industry has increasingly leveraged the unique properties of N-(4,5-Difluoro-2-nitrophenyl)acetamide in the development of new drugs. Researchers have utilized this compound as an intermediate in the synthesis of kinase inhibitors, which are critical in treating cancers and other chronic diseases. The fluoro substituents enhance the binding affinity of these inhibitors to their target enzymes, improving their therapeutic efficacy. Additionally, the nitro group can be reduced to an amine, allowing for further derivatization into more complex molecules with enhanced pharmacological activity.

Recent advancements in computational chemistry have also highlighted the importance of N-(4,5-Difluoro-2-nitrophenyl)acetamide in drug design. Molecular modeling studies have demonstrated that the presence of fluoro and nitro groups optimizes the binding interactions between drug candidates and biological targets. These insights have guided the development of more effective drug candidates with improved pharmacokinetic profiles. Furthermore, green chemistry principles have been applied to optimize synthetic routes for this compound, reducing waste and improving yields through catalytic methods and solvent-free reactions.

The versatility of N-(4,5-Difluoro-2-nitrophenyl)acetamide extends beyond pharmaceutical applications. It has been explored as a key intermediate in materials science, particularly in the development of advanced polymers and coatings with enhanced thermal stability and chemical resistance. The fluoro groups contribute to low surface energy properties, making it suitable for applications requiring hydrophobicity or low friction coefficients. Additionally, the nitro group can be used to introduce functional handles for further chemical modifications, enabling the creation of tailored materials with specific properties.

In conclusion, N-(4,5-Difluoro-2-nitrophenyl)acetamide (CAS No. 1662-21-1) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules with enhanced metabolic stability and bioavailability. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern chemistry and related fields.